Cas no 2228165-16-8 (2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine)
2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine
- 2228165-16-8
- EN300-1825606
-
- Inchi: 1S/C10H15N3/c1-7-4-13-8(5-12-7)10(11)6-9(10,2)3/h4-5H,6,11H2,1-3H3
- InChI Key: BWILHDVIWDQGFY-UHFFFAOYSA-N
- SMILES: NC1(C2C=NC(C)=CN=2)CC1(C)C
Computed Properties
- Exact Mass: 177.126597491g/mol
- Monoisotopic Mass: 177.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 51.8Ų
2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1825606-0.05g |
2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine |
2228165-16-8 | 0.05g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1825606-0.1g |
2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine |
2228165-16-8 | 0.1g |
$1307.0 | 2023-09-19 | ||
| Enamine | EN300-1825606-0.25g |
2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine |
2228165-16-8 | 0.25g |
$1366.0 | 2023-09-19 | ||
| Enamine | EN300-1825606-0.5g |
2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine |
2228165-16-8 | 0.5g |
$1426.0 | 2023-09-19 | ||
| Enamine | EN300-1825606-1.0g |
2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine |
2228165-16-8 | 1g |
$1572.0 | 2023-06-03 | ||
| Enamine | EN300-1825606-2.5g |
2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine |
2228165-16-8 | 2.5g |
$2912.0 | 2023-09-19 | ||
| Enamine | EN300-1825606-5.0g |
2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine |
2228165-16-8 | 5g |
$4557.0 | 2023-06-03 | ||
| Enamine | EN300-1825606-10.0g |
2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine |
2228165-16-8 | 10g |
$6758.0 | 2023-06-03 | ||
| Enamine | EN300-1825606-1g |
2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine |
2228165-16-8 | 1g |
$1485.0 | 2023-09-19 | ||
| Enamine | EN300-1825606-5g |
2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine |
2228165-16-8 | 5g |
$4309.0 | 2023-09-19 |
2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine
Introduction to 2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine (CAS No. 2228165-16-8)
2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine, with the CAS number 2228165-16-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring substituted with two methyl groups and a 5-methylpyrazine moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.
The chemical structure of 2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine is particularly noteworthy due to the presence of the cyclopropane ring, which is known for its high reactivity and unique electronic properties. The cyclopropane ring's strain energy and the electron-withdrawing effect of the adjacent methyl groups can influence the compound's overall reactivity and stability. Additionally, the 5-methylpyrazine moiety, a common heterocyclic system in many bioactive molecules, contributes to the compound's potential for interactions with biological targets.
Recent studies have explored the biological activities of 2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine. One notable area of research has focused on its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, 2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. This neuroprotective activity makes it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of 2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine has also been studied to assess its suitability for drug development. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, toxicity studies have shown that 2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine has a low toxicity profile at therapeutic doses, further supporting its potential for clinical use.
In terms of synthetic routes, several methods have been developed to prepare 2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine. One efficient approach involves the reaction of 5-methylpyrazine with a suitable cyclopropylamine precursor in the presence of a catalyst. This method offers high yields and good stereoselectivity, making it suitable for large-scale production. The availability of robust synthetic protocols ensures that this compound can be produced consistently and cost-effectively for further research and development.
The ongoing research on 2,2-dimethyl-1-(5-methylpyrazin-2-y)cyclopropan-l-aminc highlights its multifaceted biological activities and potential therapeutic applications. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, it is likely that this compound will continue to attract interest from both academic researchers and pharmaceutical companies. The combination of its unique chemical structure and promising biological activities positions 2,2-dimethyl-l-(5-methyipyraxm-z-yI)cyclopmmn-l-aminc as a valuable lead compound in the development of new therapeutic agents.
2228165-16-8 (2,2-dimethyl-1-(5-methylpyrazin-2-yl)cyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)